2-((2-(3,4-dimethoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N,N-dimethyl-3-oxobutanamide

• IUPAC Name: 2-[7-(3,4-dimethoxyphenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N,N-dimethyl-3-oxobutanamide
• InChI: InChI=1S/C22H25N5O6S/c1-11(28)16(21(30)25(2)3)34-19-15-18(26(4)22(31)27(5)20(15)29)23-17(24-19)12-8-9-13(32-6)14(10-12)33-7/h8-10,16H,1-7H3
• InChI Key: LKCBWSILYLMBLR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C(=O)N(C)C)SC1=NC(=NC2=C1C(=O)N(C(=O)N2C)C)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C22H25N5O6S
• Molecular Weight: 487.5 g/mol

Description

2-((2-(3,4-dimethoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N,N-dimethyl-3-oxobutanamide is a useful research compound. Its molecular formula is C22H25N5O6S and its molecular weight is 487.53. The purity is usually 95%.
BenchChem offers high-quality 2-((2-(3,4-dimethoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N,N-dimethyl-3-oxobutanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((2-(3,4-dimethoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N,N-dimethyl-3-oxobutanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Research on pyrimidine derivatives has shown diverse chemical reactions leading to the formation of compounds with potential biological activities. For instance, Hassneen and Abdallah (2003) explored new routes to synthesize pyridino[2,3-d]pyrimidin-4-one and related derivatives, establishing a foundation for the chemical manipulation and synthesis of complex pyrimidine structures, which may share similarities with the compound Hassneen & Abdallah, 2003.

Antimicrobial and Antiviral Activities

Compounds structurally related to 2-((2-(3,4-dimethoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N,N-dimethyl-3-oxobutanamide have been synthesized and evaluated for their biological activities. Novikov et al. (2004) synthesized new derivatives of pyrimidin-4(3H)-one, demonstrating virus-inhibiting properties against the human immunodeficiency virus (HIV-1), highlighting the potential of pyrimidine derivatives in antiviral research Novikov, Ozerov, Sim, & Buckheit, 2004.

Anticancer Potential

The structural framework of pyrimidines has been associated with anticancer activity. Atapour-Mashhad et al. (2017) reported on the synthesis of new pyrimido[1,6-a]thieno[2,3-d]pyrimidin-4-ones and their evaluation for antiproliferative activity against cancer cell lines, including human breast cancer (MCF-7). This study underscores the relevance of pyrimidine derivatives in the search for new anticancer agents Atapour-Mashhad et al., 2017.

Antioxidant Properties

The antioxidant capacity of pyrimidine derivatives has also been investigated. Rani et al. (2012) synthesized and characterized new bis(2-(pyrimidin-2-yl)ethoxy)alkanes, evaluating their antioxidant properties. Their study provides insight into the role of pyrimidine structures in combating oxidative stress, which may parallel the properties of the target compound Rani, Aminedi, Polireddy, & Jagadeeswarareddy, 2012.